Cas no 1806770-77-3 (3-Bromo-6-(difluoromethyl)-2-(fluoromethyl)pyridine)

• Product Name: 3-Bromo-6-(difluoromethyl)-2-(fluoromethyl)pyridine
• CAS No: 1806770-77-3
• MF: C₇H₅BrF₃N
• MW: 240.020511388779
• CID: 4845152
• Update Time: 2025-11-01

3-Bromo-6-(difluoromethyl)-2-(fluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-(difluoromethyl)-2-(fluoromethyl)pyridine

• Inchi： 1S/C7H5BrF3N/c8-4-1-2-5(7(10)11)12-6(4)3-9/h1-2,7H,3H2
• InChI Key： KNBHQHXSLYOOBR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(F)F)=NC=1CF

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 2.4
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-6-(difluoromethyl)-2-(fluoromethyl)pyridine

Comprehensive Overview of 3-Bromo-6-(difluoromethyl)-2-(fluoromethyl)pyridine (CAS No. 1806770-77-3)

3-Bromo-6-(difluoromethyl)-2-(fluoromethyl)pyridine (CAS No. 1806770-77-3) is a highly specialized halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and fluoromethyl substitutions, serves as a critical intermediate in the synthesis of advanced small-molecule therapeutics and crop protection agents. Its molecular structure, featuring a bromine atom at the 3-position, enhances reactivity in cross-coupling reactions, making it invaluable for drug discovery and material science applications.

In recent years, the demand for fluorinated pyridines like 3-Bromo-6-(difluoromethyl)-2-(fluoromethyl)pyridine has surged due to their role in addressing drug resistance and improving bioavailability. Researchers are particularly interested in its potential to modulate enzyme inhibition and receptor binding, topics frequently searched in AI-driven drug design platforms. The compound’s lipophilicity and metabolic stability also align with trends in precision medicine, where tailored molecular properties are essential for targeting specific disease pathways.

From an industrial perspective, CAS No. 1806770-77-3 is pivotal in developing next-generation agrochemicals. Its fluorine-rich structure contributes to enhanced pesticidal activity while minimizing environmental persistence—a key concern in sustainable agriculture discussions. Searches for eco-friendly fluorinated compounds often highlight derivatives like this, as they balance efficacy with reduced ecological impact. Additionally, its utility in heterocyclic chemistry makes it a staple in high-throughput screening libraries, a hot topic in combinatorial chemistry forums.

The synthesis of 3-Bromo-6-(difluoromethyl)-2-(fluoromethyl)pyridine involves sophisticated halogenation and fluorination techniques, frequently explored in organic chemistry research. Its regioselective functionalization offers a case study for optimizing reaction yields—a common query in chemical synthesis databases. Analytical methods such as NMR spectroscopy and mass spectrometry are essential for verifying its purity, a subject of interest in quality control workflows.

Beyond its chemical attributes, CAS No. 1806770-77-3 exemplifies the intersection of innovation and safety in modern chemistry. As regulatory frameworks evolve, compounds with low toxicity profiles and high selectivity—like this pyridine derivative—are prioritized. This aligns with trending searches for green chemistry alternatives and SAFE-by-design principles. Its applications in bioconjugation and probe development further underscore its versatility, resonating with life sciences professionals.

In summary, 3-Bromo-6-(difluoromethyl)-2-(fluoromethyl)pyridine (CAS No. 1806770-77-3) represents a cornerstone in advanced chemical synthesis. Its multifaceted uses, from pharmaceutical intermediates to agrochemical innovation, reflect the compound’s adaptability to cutting-edge scientific challenges. As interest grows in fluorine chemistry and targeted molecular design, this pyridine derivative will likely remain a focal point in both academic and industrial research.